Cas no 3913-71-1 (2-Decenal)

• Product Name: 2-Decenal
• CAS No: 3913-71-1
• Molecular Formula: C₁₀H₁₈O
• Molecular Weight: 154.24932
• CID: 306040

2-Decenal Properties

Names and Identifiers

• 2-Decenal
• Dec-2-enal
• 2-decen-1-al
• decenaldehyde
• trans-2-decenal

• InChIKey： MMFCJPPRCYDLLZ-CMDGGOBGSA-N
• Inchi： 1S/C10H18O/c1-2-3-4-5-6-7-8-9-10-11/h8-10H,2-7H2,1H3
• SMILES： C(=O)/C=C/CCCCCCC

Computed Properties

• Exact Mass: 154.13584
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 7
• Monoisotopic Mass: 154.136
• Heavy Atom Count: 11
• Complexity: 105
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 3.10200
• PSA: 17.07
• Refractive Index: n20/D 1.453(lit.)
• Boiling Point: 78-80℃(3
• Melting Point: -16°C (estimate)
• Flash Point: 205 °F
• FEMA: 2366 | 2-DECENAL
• Density: 0.841 g/mL at 25 °C(lit.)